Cas no 516460-51-8 (1-(4-methylbenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(4-methylbenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 516460-51-8
• MF: C₁₆H₁₉N₃O₃S₂
• MW: 365.470360994339
• CID: 5446157
• PubChem ID: 3192949
• Update Time: 2023-11-21

1-(4-methylbenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_566758
• AKOS003387180
• 1-(4-METHYLBENZENESULFONYL)-N-(1,3-THIAZOL-2-YL)PIPERIDINE-4-CARBOXAMIDE
• N-(thiazol-2-yl)-1-tosylpiperidine-4-carboxamide
• Oprea1_054308
• 516460-51-8
• F2969-0173
• 1-[(4-Methylphenyl)sulfonyl]-N-2-thiazolyl-4-piperidinecarboxamide
• 1-(4-methylbenzenesulfonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C16H19N3O3S2/c1-12-2-4-14(5-3-12)24(21,22)19-9-6-13(7-10-19)15(20)18-16-17-8-11-23-16/h2-5,8,11,13H,6-7,9-10H2,1H3,(H,17,18,20)
• InChI Key： PTVUWJQMOZEYSM-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=NC=CS2)=O)CC1

Computed Properties

• Exact Mass: 365.08678382g/mol
• Monoisotopic Mass: 365.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.393±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.28±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds